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Compound of Interest

Compound Name: UNC6934

Cat. No.: B15588771 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the proper handling and storage of the chemical

probe UNC6934.

UNC6934 is a potent and selective antagonist of the N-terminal PWWP domain of Nuclear

receptor-binding SET domain-containing protein 2 (NSD2).[1][2][3] It functions by disrupting the

interaction between NSD2-PWWP1 and H3K36me2 nucleosomes.[1][2] This probe is a

valuable tool for investigating the biological roles of NSD2 in various cellular processes.[4]

Compound Properties
A summary of the key physical and chemical properties of UNC6934 is provided in the table

below.

Property Value Reference

Molecular Formula C₂₄H₂₁N₅O₄ [1]

Molecular Weight 443.46 g/mol [1]

CAS Number 2561494-77-5 [1]

Appearance Off-white to gray solid

Purity ≥98% [3][5]
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Storage and Stability
Proper storage of UNC6934 is crucial to maintain its integrity and activity. Both the solid

compound and its solutions in solvent require specific storage conditions.

Form
Storage
Temperature

Stability Reference

Solid (Powder) -20°C ≥ 4 years [5]

Stock Solution in

Solvent
-80°C 1 year

-20°C 1 month [6]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions into smaller, single-use volumes.

Solubility
The solubility of UNC6934 in various solvents is a critical factor for preparing accurate and

effective experimental solutions.

Solvent Solubility Concentration Notes Reference

DMSO Soluble 22 mg/mL

49.6 mM. Use

fresh, anhydrous

DMSO as the

compound's

solubility is

reduced by

moisture.

[1]

Water Insoluble - -

Ethanol Insoluble - -
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Preparation of Stock Solutions
To prepare a stock solution of UNC6934, follow the protocol below.

Materials:

UNC6934 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the UNC6934 powder to room temperature before opening the vial to minimize

moisture condensation.

Weigh the desired amount of UNC6934 powder using a calibrated analytical balance in a

chemical fume hood.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM).

Vortex or sonicate the solution gently until the compound is completely dissolved.

Aliquot the stock solution into single-use volumes in sterile, tightly sealed tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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Stock Solution Preparation Workflow

Equilibrate UNC6934
powder to room temperature

Weigh UNC6934 powder

Prevent moisture
condensation

Add anhydrous DMSO

Vortex/sonicate to dissolve

Aliquot into single-use tubes

Store at -80°C or -20°C

Avoid freeze-thaw cycles

Click to download full resolution via product page

Workflow for preparing UNC6934 stock solutions.

In Vitro Cell-Based Assay Protocol
This protocol provides a general guideline for using UNC6934 in cell-based experiments. The

final concentration and incubation time should be optimized for each specific cell line and
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assay.

Materials:

Cells of interest cultured in appropriate media

UNC6934 stock solution (e.g., 10 mM in DMSO)

Cell culture plates

Phosphate-buffered saline (PBS)

Cell lysis buffer and other assay-specific reagents

Protocol:

Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of treatment.

Compound Dilution: Prepare a working solution of UNC6934 by diluting the stock solution in

cell culture medium to the desired final concentration. It is important to ensure the final

DMSO concentration is consistent across all treatments, including the vehicle control, and is

non-toxic to the cells (typically ≤ 0.1%).

Cell Treatment: Remove the old medium from the cells and add the medium containing the

desired concentration of UNC6934 or vehicle control (medium with the same percentage of

DMSO).

Incubation: Incubate the cells for the desired period (e.g., 4 hours, 24 hours). A typical

concentration used in U2OS cells is 5 μM for 4 hours.[1]

Downstream Analysis: After incubation, wash the cells with PBS and proceed with the

desired downstream analysis, such as cell lysis for western blotting, immunofluorescence, or

other cellular assays.
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In Vitro Cell-Based Assay Workflow
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control to cells

Incubate for desired time

Perform downstream analysis
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General workflow for in vitro cell-based assays.

Mechanism of Action: Signaling Pathway
UNC6934 targets the NSD2-PWWP1 domain, which is a reader domain that recognizes and

binds to the H3K36me2 mark on histone tails. By antagonizing this interaction, UNC6934
displaces NSD2 from chromatin, leading to its accumulation in the nucleolus.[1][4]
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UNC6934 Mechanism of Action
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UNC6934 disrupts NSD2-chromatin interaction.

Safety Precautions
As with any chemical compound, proper safety precautions should be taken when handling

UNC6934.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and gloves

when handling the compound.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area, preferably in a chemical fume hood.
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Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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